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Compound of Interest

Compound Name: dendrotoxin K

CAS No.: 119128-61-9

Cat. No.: B1168320

Get Quote

The following table summarizes the key quantitative parameters for Dendrotoxin K and

Margatoxin in blocking Kv1.3 channels.
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Parameter
Dendrotoxin K
(DTX-K)

Margatoxin (MgTx) Reference

IC50 for Kv1.3 ~23 pM ~100 pM

Affinity (Kd) for Kv1.3 35.7 ± 4.5 pM Not widely reported

Association Rate

(kon)
1.1 x 10^8 M-1s-1 Not widely reported

Dissociation Rate

(koff)
4.0 x 10^-3 s-1 Not widely reported

Selectivity for Kv1.3

vs. Kv1.1
~100-fold >1000-fold

Selectivity for Kv1.3

vs. Kv1.2
~30-fold >200-fold

Selectivity for Kv1.3

vs. KCa3.1
High High

Experimental Methodologies
The data presented above is typically acquired through whole-cell patch-clamp

electrophysiology. Below is a representative protocol.

Whole-Cell Patch-Clamp Electrophysiology Protocol
Cell Preparation:

HEK-293 cells stably expressing human Kv1.3 channels are cultured under standard

conditions (e.g., DMEM, 10% FBS, 37°C, 5% CO2).

Cells are passaged upon reaching 80-90% confluency.

For recording, cells are plated onto glass coverslips and allowed to adhere.

Electrophysiological Recording:
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Coverslips are transferred to a recording chamber on the stage of an inverted microscope

and perfused with an external solution containing (in mM): 140 NaCl, 5 KCl, 2 CaCl2, 1

MgCl2, 10 HEPES, and 10 glucose, adjusted to pH 7.4.

Patch pipettes are pulled from borosilicate glass capillaries to a resistance of 2-5 MΩ

when filled with an internal solution containing (in mM): 140 KCl, 2 MgCl2, 1 CaCl2, 10

HEPES, and 11 EGTA, adjusted to pH 7.2.

Whole-cell configuration is established, and membrane currents are recorded using a

patch-clamp amplifier.

Data Acquisition and Analysis:

Kv1.3 currents are typically elicited by voltage steps from a holding potential of -80 mV to

+40 mV.

To determine the IC50 value, cells are perfused with increasing concentrations of the

toxin, and the steady-state block of the Kv1.3 current is measured.

The concentration-response data are then fitted to the Hill equation to calculate the IC50.

On- and off-rates can be determined by measuring the time course of the block and

washout of the toxin, respectively.

Mechanism of Action and Signaling Pathways
Both Dendrotoxin K and Margatoxin are pore blockers of the Kv1.3 channel. By occluding the

ion conduction pathway, they prevent the efflux of K+ ions, which is crucial for the repolarization

of the cell membrane. In T-lymphocytes, where Kv1.3 is highly expressed, this channel plays a

key role in maintaining the membrane potential required for sustained Ca2+ influx and

subsequent activation.
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Caption: Kv1.3's role in T-cell activation and its blockade by toxins.
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Comparative Analysis
While both toxins are highly potent Kv1.3 blockers, there are subtle but important differences to

consider:

Potency: Dendrotoxin K exhibits a slightly higher potency for Kv1.3, with an IC50 in the low

picomolar range, compared to the high picomolar IC50 of Margatoxin.

Selectivity: Margatoxin demonstrates superior selectivity for Kv1.3 over other Kv1 family

members, such as Kv1.1 and Kv1.2. This can be a critical advantage in applications where

off-target effects are a concern.

Kinetics: Dendrotoxin K has a well-characterized and rapid association rate, leading to a

fast onset of block.

Experimental Workflow for Toxin Comparison
The following diagram outlines a typical workflow for comparing the efficacy of Kv1.3 channel

blockers.
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To cite this document: BenchChem. [Quantitative Comparison of Toxin Potency and
Selectivity]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1168320/docs#quantitative-comparison-of-toxin-
potency-and-selectivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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